Cas no 155288-46-3 (1H-Isoindol-1-one,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2,3-dihydro-)

• Product Name: 1H-Isoindol-1-one,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2,3-dihydro-
• CAS No: 155288-46-3
• MF: C₂₃H₂₆N₄OS
• MW: 406.543743610382
• CID: 206723
• PubChem ID: 10046952
• Update Time: 2025-04-19

1H-Isoindol-1-one,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindol-1-one,2-[4-[4-(1,2-benzisothiazol-3-yl)-1-piperazinyl]butyl]-2,3-dihydro-
• 2-[4-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]butyl]-3H-isoindol-1-one
• 1H-Isoindol-1-one, 2-(4-(4-(1,2-benzisothiazol-3-yl)-1-piperazinyl)butyl)-2,3-dihydro-
• 2-(4-(4-(1,2-Benzisothiazol-3-yl)-1-piperazinyl)butyl)-2,3-dihydro-1H-isoindol-1-one
• 2-(4-(4-(1,2-Benzisothiazol-3-yl)piperazin-1-yl)butyl)-1-isoindolinone
• 2-{4-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]butyl}-2,3-dihydro-1H-isoindol-1-one
• BPBII
• 155288-46-3
• CHEMBL41626
• BDBM50036922
• 2-[4-(4-Benzo[d]isothiazol-3-yl-piperazin-1-yl)-butyl]-2,3-dihydro-isoindol-1-one
• L009405
• SCHEMBL9601759
• DTXSID10935177

• Inchi： 1S/C23H26N4OS/c28-23-19-8-2-1-7-18(19)17-27(23)12-6-5-11-25-13-15-26(16-14-25)22-20-9-3-4-10-21(20)29-24-22/h1-4,7-10H,5-6,11-17H2
• InChI Key： ZPAUMFOJNAADJN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)N1CCN(CCCCN2C(C3C=CC=CC=3C2)=O)CC1

Computed Properties

• Exact Mass: 406.18298
• Monoisotopic Mass: 406.182732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 4

Experimental Properties

• Density: 1.261
• Boiling Point: 561.982°C at 760 mmHg
• Flash Point: 293.676°C
• Refractive Index: 1.656
• PSA: 39.68